2/'-(trimethylammonio)-ethyl-4-(hexadecylthio)-3-methoxybutane phosphonate
2/'-(trimethylammonio)-ethyl-4-(hexadecylthio)-3-methoxybutane phosphonate
Brand Name:
Vulcanchem
CAS No.:
153413-99-1
VCID:
VC0233381
InChI:
InChI=1S/C26H56NO4PS/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-33-25-26(30-5)20-23-32(28,29)31-22-21-27(2,3)4/h26H,6-25H2,1-5H3/t26-/m0/s1
SMILES:
CCCCCCCCCCCCCCCCSCC(CCP(=O)([O-])OCC[N+](C)(C)C)OC
Molecular Formula:
C26H56NO4PS
Molecular Weight:
509.8 g/mol
2/'-(trimethylammonio)-ethyl-4-(hexadecylthio)-3-methoxybutane phosphonate
CAS No.: 153413-99-1
Main Products
VCID: VC0233381
Molecular Formula: C26H56NO4PS
Molecular Weight: 509.8 g/mol
| CAS No. | 153413-99-1 |
|---|---|
| Product Name | 2/'-(trimethylammonio)-ethyl-4-(hexadecylthio)-3-methoxybutane phosphonate |
| Molecular Formula | C26H56NO4PS |
| Molecular Weight | 509.8 g/mol |
| IUPAC Name | [(3S)-4-hexadecylsulfanyl-3-methoxybutyl]-[2-(trimethylazaniumyl)ethoxy]phosphinate |
| Standard InChI | InChI=1S/C26H56NO4PS/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-33-25-26(30-5)20-23-32(28,29)31-22-21-27(2,3)4/h26H,6-25H2,1-5H3/t26-/m0/s1 |
| Standard InChIKey | VFUBQYOCDHTENH-SANMLTNESA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCSC[C@H](CCP(=O)([O-])OCC[N+](C)(C)C)OC |
| SMILES | CCCCCCCCCCCCCCCCSCC(CCP(=O)([O-])OCC[N+](C)(C)C)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCSCC(CCP(=O)([O-])OCC[N+](C)(C)C)OC |
| Synonyms | 2'-(trimethylammonio)-ethyl-4-(hexadecylthio)-3-methoxybutane phosphonate 2'-(trimethylammonio)-ethyl-4-(hexadecylthio)-3-methoxybutane phosphonate, (R)-isomer 2-TEHMP |
| PubChem Compound | 160377 |
| Last Modified | Nov 11 2021 |
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